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Compound of Interest

Compound Name: Zopocianine Sodium

CAS No.: 2206660-95-7

Cat. No.: B15550802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zopocianine Sodium, also known as OTL-0078, is a novel fluorescent imaging agent

designed for targeted live-cell and in vivo imaging. It consists of a cyanine dye conjugated to a

small molecule ligand that specifically targets the Prostate-Specific Membrane Antigen (PSMA),

a cell surface protein highly expressed in prostate cancer cells and the neovasculature of many

solid tumors. This targeted approach allows for high-contrast imaging of PSMA-expressing

cells, making Zopocianine Sodium a valuable tool for cancer research, drug development,

and intraoperative imaging.

The core of Zopocianine Sodium is a cyanine dye, a class of fluorophores known for their

high extinction coefficients and good fluorescence quantum yields. This intrinsic brightness,

combined with its targeted delivery mechanism, enables sensitive detection of cellular and

subcellular structures and processes.
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Zopocianine Sodium's mechanism of action is based on the specific binding of its ligand

moiety to the extracellular domain of the PSMA receptor. Following binding, the Zopocianine
Sodium-PSMA complex is internalized into the cell through endocytosis. This process allows

for the accumulation of the fluorescent dye inside the target cells, leading to a strong and

specific fluorescent signal that can be visualized using fluorescence microscopy. The

internalization process is crucial as it concentrates the dye within the cell, enhancing the signal-

to-noise ratio for imaging.

Data Presentation
Quantitative data for Zopocianine Sodium is not extensively available in the public domain.

The following table summarizes known properties and estimated values based on structurally

similar PSMA-targeted cyanine dyes such as PSMA-Cy5.
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Property Value Notes

Chemical Formula C₇₄H₈₆N₇Na₇O₂₇S₄ Official USAN designation.

Molecular Weight 1794.72 g/mol

Target
Prostate-Specific Membrane

Antigen (PSMA)

A well-established biomarker

for prostate cancer and tumor

neovasculature.

Fluorophore Class Cyanine Dye

A class of synthetic dyes

known for their brightness and

use in bio-imaging.

Excitation Maximum (λex) ~650 - 750 nm (Estimated)

Based on the cyanine core

structure, likely in the red to

near-infrared range, which is

advantageous for deep tissue

imaging and reduced

autofluorescence.

Emission Maximum (λem) ~670 - 780 nm (Estimated)

A corresponding emission in

the red to near-infrared

spectrum.

Quantum Yield (Φ) Moderate to High (Estimated)

Cyanine dyes typically exhibit

good quantum yields,

contributing to their brightness.

Molar Extinction Coefficient (ε)
High (>150,000 M⁻¹cm⁻¹)

(Estimated)

A key characteristic of cyanine

dyes, indicating strong light

absorption.

Photostability Moderate

Cyanine dyes can be

susceptible to photobleaching

with intense or prolonged

illumination. The use of

antifade reagents and

minimizing light exposure is

recommended.
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Cytotoxicity
Low at working concentrations

(Estimated)

The targeted nature of the

molecule is designed to

minimize off-target effects.

However, like many fluorescent

dyes, high concentrations or

prolonged exposure may

induce cytotoxicity.

Experimental Protocols
Protocol 1: In Vitro Live-Cell Imaging of PSMA-
Expressing Cells
This protocol describes the use of Zopocianine Sodium for imaging PSMA-positive live cells,

such as the LNCaP human prostate cancer cell line.

Materials:

Zopocianine Sodium

PSMA-positive cells (e.g., LNCaP) and PSMA-negative cells (e.g., PC-3) for control

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-Buffered Saline (PBS), pH 7.4

Fluorescence microscope with appropriate filter sets for cyanine dyes (e.g., Cy5 filter set)

Glass-bottom dishes or chamber slides suitable for live-cell imaging

Optional: Hoechst 33342 or other nuclear counterstain

Optional: Antifade reagent for live-cell imaging

Procedure:

Cell Seeding:
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Seed PSMA-positive and PSMA-negative cells onto glass-bottom dishes or chamber

slides at an appropriate density to achieve 50-70% confluency on the day of the

experiment.

Culture the cells in a humidified incubator at 37°C with 5% CO₂ for 24-48 hours.

Preparation of Staining Solution:

Prepare a stock solution of Zopocianine Sodium in sterile, nuclease-free water or DMSO.

Store protected from light at -20°C.

On the day of the experiment, dilute the Zopocianine Sodium stock solution in pre-

warmed complete cell culture medium to a final working concentration. The optimal

concentration should be determined empirically but can range from 1 to 10 µM.

Cell Staining:

Remove the culture medium from the cells and wash once with pre-warmed PBS.

Add the Zopocianine Sodium staining solution to the cells.

Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator, protected from light.

Incubation time may be optimized for specific cell lines and experimental goals.

Washing:

Remove the staining solution and wash the cells two to three times with pre-warmed PBS

or live-cell imaging medium to remove unbound dye and reduce background fluorescence.

Counterstaining (Optional):

If a nuclear counterstain is desired, incubate the cells with Hoechst 33342 (or another

suitable
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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